4-[(1,3-Dimethylpyrazol-4-yl)sulfonyl]piperazinyl 2-furyl ketone

• IUPAC Name: [4-(1,3-dimethylpyrazol-4-yl)sulfonylpiperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C14H18N4O4S/c1-11-13(10-16(2)15-11)23(20,21)18-7-5-17(6-8-18)14(19)12-4-3-9-22-12/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: JROCPWOMGHFXOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1S(=O)(=O)N2CCN(CC2)C(=O)C3=CC=CO3)C
• Molecular Formula: C14H18N4O4S
• Molecular Weight: 338.38 g/mol
• CAS No.: 1005879-90-2

Description

4-[(1,3-Dimethylpyrazol-4-yl)sulfonyl]piperazinyl 2-furyl ketone is a useful research compound. Its molecular formula is C14H18N4O4S and its molecular weight is 338.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Therapeutic Potential

• A study presented the linear synthesis of compounds closely related to "4-[(1,3-Dimethylpyrazol-4-yl)sulfonyl]piperazinyl 2-furyl ketone", targeting potential therapeutic applications. These synthesized compounds exhibited considerable inhibitory activity against the α-glucosidase enzyme and were evaluated for their hemolytic and cytotoxic profiles, suggesting their utility in therapeutic interventions (Abbasi et al., 2019).

Anticancer Evaluation

• Another research focused on anticancer activity, where a series of polyfunctional substituted compounds, including those with structural similarities to the mentioned chemical, were screened for their efficacy against a variety of cancer cell lines. Compounds with a piperazine substituent demonstrated significant anticancer properties, showcasing the potential of such structures in cancer therapy (Turov).

Chemical Reactions and Derivatives Synthesis

• Research on the acid-catalyzed reaction of 2-oxabicyclo[4.1.0]hept-3-en-5-one systems into 2-furylacetone derivatives provided insights into the chemical behavior and synthetic potential of related furyl ketone compounds. Such studies contribute to understanding the chemical properties and reactions involving furyl ketones (Yamaoka et al., 1980).

Enzyme Inhibitory Activity

• A detailed study on the synthesis and in silico analysis of 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives demonstrated their significant enzyme inhibitory activity, with some compounds showing exceptional effects against acetyl- and butyrylcholinesterase. This research underscores the potential use of such compounds in developing therapeutic agents targeting specific enzymes (Hussain et al., 2017).

Catalysis and Chemical Transformations

• Investigations into the catalytic actions of azolium salts on heterocyclic compounds have revealed pathways for synthesizing aryl ketones, including those structurally related to "this compound". Such studies offer valuable insights into developing new synthetic routes for heterocyclic ketones (Miyashita et al., 1990).

Mechanism of Action

Target of Action

The primary targets of 4-[(1,3-Dimethylpyrazol-4-yl)sulfonyl]piperazinyl 2-furyl ketone are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria, respectively .

Biochemical Pathways

It is likely that the compound interferes with the metabolic processes of the target organisms, leading to their death .

Result of Action

The compound has shown potent antileishmanial and antimalarial activities. It has demonstrated superior antipromastigote activity against Leishmania aethiopica and significant inhibition effects against Plasmodium berghei .